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Compound of Interest

Compound Name: BMS-502

Cat. No.: B10855975

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as BMS-502. This

document provides critical safety and logistical information, including personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans to minimize risk and

ensure regulatory compliance.

Hazard Identification and Classification
BMS-502 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling BMS-502.
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Experimental Workflow and Safety Procedures
The following diagram illustrates the standard operating procedure for safely handling BMS-
502 in a laboratory setting.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling BMS-502.

Detailed Methodologies
Handling Procedures:

Always work in a well-ventilated area, preferably within a chemical fume hood to avoid

inhalation of dust or aerosols.[1]
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Avoid direct contact with skin and eyes by wearing the specified PPE.[1]

Do not eat, drink, or smoke in the laboratory where BMS-502 is being handled.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

Storage:

Store BMS-502 in a tightly sealed container in a cool, well-ventilated area.[1]

Keep the compound away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Disposal Plan:

Dispose of BMS-502 and its container at an approved waste disposal facility.[1]

Due to its high aquatic toxicity, prevent release into the environment.[1]

Collect any spillage and dispose of it as hazardous waste.[1]

Emergency Procedures
The logical flow for responding to an exposure incident is outlined below.
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Caption: Emergency Response Protocol for BMS-502 Exposure.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.

Seek medical attention.[1]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[1]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

center or doctor immediately.[1]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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